Cas no 1353997-36-0 ((R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate)
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
- (R)-3-(6-Cyclopropylamino-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
- tert-butyl (3R)-3-[[6-(cyclopropylamino)pyrimidin-4-yl]amino]pyrrolidine-1-carboxylate
- 1353997-36-0
- AKOS025117390
- (R)-tert-Butyl3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
- C16H25N5O2
- DB-215171
-
- MDL: MFCD21098754
- Inchi: 1S/C16H25N5O2/c1-16(2,3)23-15(22)21-7-6-12(9-21)20-14-8-13(17-10-18-14)19-11-4-5-11/h8,10-12H,4-7,9H2,1-3H3,(H2,17,18,19,20)/t12-/m1/s1
- InChI Key: GCNDRINEZNODLG-GFCCVEGCSA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@H](C1)NC1=CC(=NC=N1)NC1CC1)=O
Computed Properties
- Exact Mass: 319.20082506g/mol
- Monoisotopic Mass: 319.20082506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 79.4Ų
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 090900-500mg |
R)-3-(6-Cyclopropylamino-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester |
1353997-36-0 | 95+% | 500mg |
£366.00 | 2022-03-01 | |
| Chemenu | CM166045-1g |
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate |
1353997-36-0 | 95% | 1g |
$497 | 2021-08-05 | |
| Chemenu | CM166045-1g |
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate |
1353997-36-0 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A089004518-1g |
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate |
1353997-36-0 | 95% | 1g |
464.40 USD | 2021-06-01 | |
| Ambeed | A748754-1g |
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate |
1353997-36-0 | 95+% | 1g |
$443.0 | 2024-04-24 |
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
(R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate: A Comprehensive Overview
The compound (R)-tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate with CAS No. 1353997-36-0 has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological applications. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is a common motif in many bioactive molecules.
Recent studies have highlighted the importance of cyclopropylamine groups in modulating the pharmacokinetic properties of pyrimidine-based compounds. The integration of a tert-butyl carboxylate moiety further enhances the compound's stability and bioavailability, making it a promising candidate for drug development.
The synthesis of (R)-tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate involves a multi-step process that includes nucleophilic substitution and amide bond formation. Researchers have optimized the reaction conditions to achieve high yields and enantiomeric purity, which are critical for its application in chiral recognition studies.
From a pharmacological perspective, this compound exhibits selective binding affinity towards various protein targets, including kinases and G-protein coupled receptors (GPCRs). Its ability to modulate these targets has been extensively studied using advanced techniques such as X-ray crystallography and molecular dynamics simulations.
One of the most notable findings in recent research is the compound's role in inhibiting key enzymes involved in metabolic pathways, such as the mTOR pathway, which is implicated in cancer progression and neurodegenerative diseases. This has led to its exploration as a potential therapeutic agent in oncology and neurology.
In terms of structural analysis, the pyrimidine ring serves as a central scaffold for molecular interactions, while the cyclopropylamine group introduces steric hindrance that can influence binding specificity. The stereochemistry at the pyrrolidine ring, denoted by the (R)-configuration, plays a crucial role in determining the compound's pharmacological profile.
The development of enantioselective synthesis methods for (R)-tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate has been a focal point of recent research efforts. These methods not only enhance the efficiency of production but also pave the way for large-scale manufacturing required for clinical trials.
Moreover, computational studies have provided insights into the compound's solubility, permeability, and metabolic stability, which are essential parameters for drug design. These studies utilize machine learning algorithms to predict the compound's behavior in various biological systems with high accuracy.
The integration of green chemistry principles into the synthesis of this compound has also been explored, with researchers seeking to minimize waste and reduce environmental impact while maintaining product quality.
In conclusion, (R)-tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate represents a significant advancement in medicinal chemistry due to its unique structure, versatile functionality, and promising therapeutic potential.
1353997-36-0 ((R)-tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)